Cas no 2361745-73-3 (N-[2-[(1-Acetyl-1,2,3,4-tetrahydro-4-quinolinyl)amino]-2-oxoethyl]-N-ethyl-2-propenamide)

• Product Name: N-[2-[(1-Acetyl-1,2,3,4-tetrahydro-4-quinolinyl)amino]-2-oxoethyl]-N-ethyl-2-propenamide
• CAS No: 2361745-73-3
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 5414193
• PubChem ID: 145908969
• Update Time: 2025-07-04

N-[2-[(1-Acetyl-1,2,3,4-tetrahydro-4-quinolinyl)amino]-2-oxoethyl]-N-ethyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z2893431908
• N-[2-[(1-Acetyl-3,4-dihydro-2H-quinolin-4-yl)amino]-2-oxoethyl]-N-ethylprop-2-enamide
• 2361745-73-3
• EN300-26603039
• N-{[(1-acetyl-1,2,3,4-tetrahydroquinolin-4-yl)carbamoyl]methyl}-N-ethylprop-2-enamide
• N-[2-[(1-Acetyl-1,2,3,4-tetrahydro-4-quinolinyl)amino]-2-oxoethyl]-N-ethyl-2-propenamide

• Inchi： 1S/C18H23N3O3/c1-4-18(24)20(5-2)12-17(23)19-15-10-11-21(13(3)22)16-9-7-6-8-14(15)16/h4,6-9,15H,1,5,10-12H2,2-3H3,(H,19,23)
• InChI Key： MEVMBVAFCLTMOB-UHFFFAOYSA-N
• SMILES： C(N(CC(NC1C2=C(N(C(C)=O)CC1)C=CC=C2)=O)CC)(=O)C=C

Computed Properties

• Exact Mass: 329.17394160g/mol
• Monoisotopic Mass: 329.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 645.2±55.0 °C(Predicted)
• pka: 13.80±0.20(Predicted)

Additional information on N-[2-[(1-Acetyl-1,2,3,4-tetrahydro-4-quinolinyl)amino]-2-oxoethyl]-N-ethyl-2-propenamide

Introduction to N-[2-[(1-Acetyl-1,2,3,4-tetrahydro-4-quinolinyl)amino]-2-oxoethyl]-N-ethyl-2-propenamide (CAS No. 2361745-73-3)

N-[2-[(1-Acetyl-1,2,3,4-tetrahydro-4-quinolinyl)amino]-2-oxoethyl]-N-ethyl-2-propenamide, identified by its CAS number 2361745-73-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural complexity and potential biological activities, which make it a promising candidate for further research and development in the realm of drug discovery.

The chemical structure of N-[2-[(1-Acetyl-1,2,3,4-tetrahydro-4-quinolinyl)amino]-2-oxoethyl]-N-ethyl-2-propenamide features a quinoline core, which is a well-known scaffold in medicinal chemistry. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The presence of an acetyl group and an amine moiety in the molecule suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for modulating cellular processes.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The structural features of N-[2-[(1-Acetyl-1,2,3,4-tetrahydro-4-quinolinyl)amino]-2-oxoethyl]-N-ethyl-2-propenamide make it an attractive candidate for further investigation. Specifically, the combination of the quinoline ring system with the acetylated amine group provides a unique framework that could potentially interact with various biological targets.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new therapeutic agents. The quinoline moiety is known to exhibit a wide range of biological activities, while the acetylated amine group can be further modified to enhance binding affinity and selectivity. These features make N-[2-[(1-Acetyl-1,2,3,4-tetrahydro-4-quinolinyl)amino]-2-oxoethyl]-N-ethyl-2-propenamide a promising candidate for further exploration in drug discovery programs.

The synthesis of N-[2-[(1-Acetyl-1,2,3,4-tetrahydro-4-quinolinyl)amino]-2-oxyethylethyl-N-butyl)-N-(propargyloxy)-benzoyl]amine involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenation is essential for constructing the complex framework of this molecule. These synthetic strategies not only enhance the efficiency of the reaction but also improve the overall quality of the final product.

In terms of biological activity, preliminary studies have suggested that N-[2-(1-Acetylindolizidinyl)amino]acetic acid, a related derivative, exhibits potent inhibitory effects on certain enzymes involved in cancer progression. While direct comparisons between N-[2-(1-Acetylindolizidinyl)amino]acetic acid and N-[2-(1-Acetylindolizidinyl)amino]acetic acid[(1-Acetylindolizidinyl)amino]-oxyethylethyl-N-butyl)-N-(propargyloxy)-benzoyl]amine.

The quinoline scaffold has been extensively studied for its ability to modulate various biological pathways. In particular, quinoline derivatives have shown promise in the treatment of infectious diseases and cancer. The presence of an acetyl group in N-[[(1-Acetylindolizidinyl)amino]-oxyethylethyl-N-butyl)-N-(propargyloxy)-benzoyl]amine suggests potential interactions with histone deacetylases (HDACs), which are enzymes involved in regulating gene expression. HDAC inhibitors have gained significant attention in recent years due to their ability to induce apoptosis and inhibit tumor growth.

Furthermore, the amine group in this compound could potentially form hydrogen bonds with various biological targets. Hydrogen bonding is a key interaction that contributes to drug-receptor binding affinity and selectivity. By optimizing the position and type of functional groups around the amine moiety, it may be possible to enhance the binding properties of N-[[N-(Boc-amino)-methylidenemalononitrile]].

The development of novel drug candidates often involves extensive computational modeling and molecular dynamics simulations to predict binding affinities and interactions with biological targets. These computational approaches can provide valuable insights into the structure-function relationships of complex molecules like N-[[N-(Boc-amino)-methylidenemalononitrile]]. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and identify promising candidates for further development.

In conclusion, N-[[N-(Boc-amino)-methylidenemalononitrile]], identified by its CAS number [CAS No.] 2361745[73][3], represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like N-[[N-(Boc-amino)-methylidenemalononitrile]] will play a crucial role in the discovery and development of new therapeutic agents.